Cas no 6743-92-6 (Isorhamnetin 3-O-galactoside)
Isorhamnetin 3-O-galactoside is a bioactive flavonoid glycoside, known for its potent antioxidant and anti-inflammatory properties. This compound exhibits high stability and bioavailability, making it a valuable ingredient in pharmaceutical and nutraceutical applications. Its unique structure contributes to its efficacy in combating oxidative stress and supporting cardiovascular health.
Isorhamnetin 3-O-galactoside structure
Product Name:Isorhamnetin 3-O-galactoside
CAS No:6743-92-6
MF:C22H22O12
MW:478.402887821198
CID:820484
PubChem ID:5318644
Update Time:2025-10-16
Isorhamnetin 3-O-galactoside Chemical and Physical Properties
Names and Identifiers
-
- Isorhamnetin-3-O-galactoside
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxy-phenyl)-3-[(3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-chromen-4-one
- Isorhamnetin 3-O-galactoside
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- Isorhamnetin-3-O-beta-D-Glucoside
- Isorhamnetin 3-galactoside
- MEGxp0_000451
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- LMPK12112315
- ST077111
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}-4H-chromen-4-one
- 5,
- Isorhamnetin 3-O-glucoside
- Isorhamnetin 3-O-beta-D-glucoside
- Isorhamnetin 3-glucoside
- CHEBI:75751
- MS-28871
- isohamnetin 3-O-galactoside
- UNII-12KOU8P94F
- CHEMBL516621
- ISORHAMNETIN 3-.BETA.-D-GALACTOPYRANOSIDE
- HY-N2082
- 3,4',5,7-Tetrahydroxy-3'-methoxyflavone 3-beta-D-galactopyranoside
- Isorhamnetol 3-o-galactoside
- 3,4',5,7-TETRAHYDROXY-3'-METHOXYFLAVONE 3-.BETA.-D-GALACTOPYRANOSIDE
- DTXSID90855824
- BDBM50292372
- Q27145529
- Isorhamnetin 3-beta-D-galactopyranoside
- 6743-92-6
- isorhamnetin 3-O-beta-D-galactopyranoside
- Cacticin
- 12KOU8P94F
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-4-oxo-HH-chromen-3-yl beta-D-galactopyranoside
- CS-0018587
- 4H-1-BENZOPYRAN-4-ONE, 3-(.BETA.-D-GALACTOPYRANOSYLOXY)-5,7-DIHYDROXY-2-(4-HYDROXY-3-METHOXYPHENYL)-
- AKOS040760479
- MFCD29036636
- 5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-3-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
- 1ST161758
- 4H-1-Benzopyran-4-one, 3-(beta-D-galactopyranosyloxy)-5,7-dihydroxy-2-(4-hydroxy-3-methoxyphenyl)-
- DA-74584
-
- MDL: MFCD29036636
- Inchi: 1S/C22H22O12/c1-31-12-4-8(2-3-10(12)25)20-21(17(28)15-11(26)5-9(24)6-13(15)32-20)34-22-19(30)18(29)16(27)14(7-23)33-22/h2-6,14,16,18-19,22-27,29-30H,7H2,1H3/t14-,16+,18+,19-,22+/m1/s1
- InChI Key: CQLRUIIRRZYHHS-UVHBULKNSA-N
- SMILES: O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC1C(C2C(=CC(=CC=2OC=1C1C=CC(=C(C=1)OC)O)O)O)=O
Computed Properties
- Exact Mass: 478.11100
- Monoisotopic Mass: 478.11112613 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 773
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 478.4
- XLogP3: 0.7
- Topological Polar Surface Area: 196
Experimental Properties
- Color/Form: Powder
- Density: 1.75±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 267-269 ºC
- Boiling Point: 834.4±65.0 °C at 760 mmHg
- Flash Point: 291.3±27.8 °C
- Refractive Index: 1.75
- Solubility: Very slightly soluble (0.34 g/l) (25 º C),
- PSA: 199.51000
- LogP: -0.23590
- Vapor Pressure: 0.0±3.2 mmHg at 25°C
Isorhamnetin 3-O-galactoside Security Information
- Signal Word:warning
- Hazard Statement: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
-
Warning Statement:
P264 wash thoroughly after treatment
p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p2393 get medical advice / care - Safety Instruction: H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
- Storage Condition:Please store the product under the recommended condition sin the description
Isorhamnetin 3-O-galactoside Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-N2082-5mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 99.64% | 5mg |
¥3200 | 2025-04-16 | |
| Chemenu | CM274250-10mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 95% | 10mg |
$458 | 2021-06-15 | |
| DC Chemicals | DCY-137-20 mg |
Isorhamnetin-3-O-galactoside |
6743-92-6 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| TRC | I079500-1mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 1mg |
$ 220.00 | 2022-06-04 | ||
| TRC | I079500-2.5mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 2.5mg |
$ 335.00 | 2022-06-04 | ||
| TRC | I079500-5mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 5mg |
$ 725.00 | 2022-06-04 | ||
| Chemenu | CM274250-10mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 95% | 10mg |
$*** | 2023-05-29 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | I69480-10mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | ,HPLC≥98% | 10mg |
¥2458.0 | 2023-09-07 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1793-1 mg |
Isorhamnetin 3-O-galactoside |
6743-92-6 | 1mg |
¥2033.00 | 2022-04-26 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP0797-5mg |
Isorhamnetin-3-O-galactoside |
6743-92-6 | 98% | 5mg |
$220 | 2023-09-20 |
Isorhamnetin 3-O-galactoside Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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